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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of the
branched alkane, 3-Ethyl-4-methylhexane. This document summarizes its key physical
properties, outlines the experimental methodologies for their determination, and presents a
logical framework for understanding the factors influencing these characteristics in alkanes.

Core Physicochemical Data

The boiling and melting points of 3-Ethyl-4-methylhexane are critical parameters for its
handling, purification, and use in various research and development applications. A summary of
these properties is presented below.

Property Value Units
Boiling Point 140.1 - 140.41 °C
Melting Point -112.99 °C

Note: The slight variation in reported boiling points can be attributed to differences in
experimental conditions and measurement precision.

Experimental Determination Protocols
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The following sections detail the standard laboratory procedures for determining the boiling and
melting points of organic compounds like 3-Ethyl-4-methylhexane.

Melting Point Determination: Capillary Method

The melting point of 3-Ethyl-4-methylhexane, which is a liquid at room temperature, would be
determined from a frozen sample. The capillary method is a common and reliable technique for
this purpose.[1][2][3]

Principle: A small, frozen sample of the compound is heated at a controlled rate. The
temperature at which the solid sample transitions into a liquid is recorded as the melting point.
[1][3] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[2]

[3]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or similar)
e Capillary tubes

e Thermometer

e Freezing bath (e.g., dry ice/acetone)

Procedure:

A small amount of liquid 3-Ethyl-4-methylhexane is introduced into a capillary tube.
o The capillary tube is then frozen in a suitable freezing bath until the sample solidifies.
o The sealed capillary tube is placed into the heating block of the melting point apparatus.[2]

o The sample is heated rapidly to a temperature just below the anticipated melting point, and
then the heating rate is reduced to approximately 1-2°C per minute.[2]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.
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e The temperature at which the last crystal of the solid disappears is recorded as the end of
the melting range.

Boiling Point Determination: Capillary Method
(Siwoloboff's Method)

For the determination of the boiling point of liquid samples like 3-Ethyl-4-methylhexane, the
capillary method offers a micro-scale approach that is both efficient and requires minimal
sample volume.[4][5]

Principle: A small amount of the liquid is heated in a tube containing an inverted capillary. As
the liquid is heated, its vapor pressure increases. The boiling point is the temperature at which
the vapor pressure of the liquid equals the surrounding atmospheric pressure, observed by a
continuous stream of bubbles emerging from the capillary tube.[4][5]

Apparatus:

e Thiele tube or a similar heating bath apparatus

e Small test tube or fusion tube

o Capillary tube

e Thermometer

» Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

¢ A small amount of 3-Ethyl-4-methylhexane is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed open-end down into the liquid.

e The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube filled with mineral oil).[4]

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled.
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» Upon further heating, the vapor of the sample will enter the capillary tube, and a stream of
bubbles will be observed emerging from the open end.

e The heat source is removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[5]

Factors Influencing Alkane Boiling and Melting
Points

The boiling and melting points of alkanes are primarily determined by the strength of the
intermolecular van der Waals forces. The following diagram illustrates the key molecular factors
that influence these forces and, consequently, the phase transition temperatures.
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Caption: Factors influencing the boiling and melting points of alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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